Cas no 106650-05-9 (3-ethyl-3-azabicyclo3.3.1nonan-9-ol)

• Product Name: 3-ethyl-3-azabicyclo3.3.1nonan-9-ol
• CAS No: 106650-05-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD13806434
• CID: 5156762
• Update Time: 2026-03-04

3-ethyl-3-azabicyclo3.3.1nonan-9-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonan-9-ol, 3-ethyl-
• 3-ethyl-3-azabicyclo3.3.1nonan-9-ol

• MDL： MFCD13806434
• Inchi： 1S/C10H19NO/c1-2-11-6-8-4-3-5-9(7-11)10(8)12/h8-10,12H,2-7H2,1H3
• InChI Key： BFUVNMPNGYAADZ-UHFFFAOYSA-N
• SMILES： C12C(O)C(CCC1)CN(CC)C2

Additional information on 3-ethyl-3-azabicyclo3.3.1nonan-9-ol

Introduction to 3-ethyl-3-azabicyclo[3.3.1]nonan-9-ol (CAS No. 106650-05-9)

3-Ethyl-3-azabicyclo[3.3.1]nonan-9-ol, identified by its Chemical Abstracts Service (CAS) number 106650-05-9, is a structurally intriguing compound belonging to the class of bicyclic azaboranes. This molecule features a unique tricyclic framework composed of three rings—a cyclopropane ring fused with two six-membered carbocycles—integrated with an azacycloalkane moiety. The presence of an ethyl substituent at the 3-position and a hydroxyl group at the 9-position further enhances its structural complexity and potential for diverse chemical interactions.

The significance of 3-ethyl-3-azabicyclo[3.3.1]nonan-9-ol in modern chemical research is underscored by its potential applications in medicinal chemistry, particularly as a building block for the synthesis of novel pharmacophores. The rigid bicyclic scaffold provides a stable platform for functionalization, while the azabicycloalkane core introduces nitrogen heterocycles, which are frequently encountered in biologically active compounds. This combination makes it a valuable candidate for exploring new therapeutic avenues.

Recent advancements in computational chemistry and molecular modeling have highlighted the versatility of bicyclo[3.3.1]nonanes as scaffolds in drug discovery. Studies indicate that modifications at the 3-position, such as the introduction of an ethyl group, can influence both the electronic properties and steric environment of the molecule, thereby modulating its binding affinity to biological targets. The hydroxyl group at the 9-position further opens avenues for further derivatization, including glycosylation or esterification, which are common strategies in medicinal chemistry to enhance solubility and bioavailability.

In parallel, synthetic methodologies have seen significant progress in the construction of complex azabicycloalkanes. Transition-metal-catalyzed cyclization reactions, particularly those involving palladium or nickel complexes, have enabled efficient access to tricyclic azaboranes with high regioselectivity. These methods are crucial for producing derivatives of 3-ethyl-3-azabicyclo[3.3.1]nonan-9-ol with tailored substituents, facilitating rapid screening in drug discovery programs.

The pharmacological potential of azabicycloalkanes has been extensively explored due to their resemblance to natural products such as huperzine A and epothilones. The incorporation of nitrogen into a cyclic structure often enhances metabolic stability and binding interactions with enzymes or receptors. For instance, derivatives of bicyclo[3.3.1]nonanes have been investigated for their neuroprotective and anti-inflammatory properties, leveraging the nitrogen-containing heterocycle to modulate biological pathways.

From a synthetic chemistry perspective, CAS No. 106650-05-9 serves as a versatile intermediate in multi-step syntheses targeting complex natural products or synthetic mimics. The cyclopropane ring within its structure presents unique reactivity patterns, enabling ring-opening reactions that can be exploited to introduce new functional groups or alter the connectivity between rings. Such transformations are pivotal in constructing intricate molecular architectures required for high-affinity ligands.

The hydroxyl functionality at the 9-position also plays a critical role in determining the physicochemical properties of 3-ethyl-3-azabicyclo[3.3.1]nonan-9-ol derivatives. Alkoxide formation under basic conditions allows for further functionalization via nucleophilic substitution or condensation reactions, providing access to ethers, esters, or amides—all important motifs in drug design.

Recent literature reports have demonstrated the utility of tricyclic azaboranes as catalysts or ligands in transition-metal-catalyzed reactions due to their ability to stabilize reactive intermediates through chelation effects. The nitrogen atom within the azabicycloalkane moiety can act as a coordination site for metals such as ruthenium or rhodium, facilitating cross-coupling reactions that would otherwise be challenging under conventional conditions.

The exploration of bicyclo[3.3.1]nonane derivatives has also led to insights into conformational preferences and stereochemical outcomes in drug design. Computational studies suggest that subtle changes in substituent positions can significantly alter the preferred conformation of these molecules, impacting their interaction with biological targets such as protein kinases or G-protein coupled receptors (GPCRs). This underscores the importance of precise structural control when designing novel therapeutics.

In conclusion,CAS No 106650059 represents more than just a single compound—it embodies a class of molecules with broad utility across synthetic organic chemistry and medicinal chemistry landscapes。 Its unique structural features make it an attractive scaffold for developing novel bioactive agents，while advances in synthetic methodologies continue to expand its accessibility。 As research progresses，the potential applications of this tricyclic azaborane are expected to grow，further solidifying its role as a cornerstone in modern chemical innovation。